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Compound of Interest

Compound Name: Acetophenone-13C

CAS No.: 71777-36-1

Cat. No.: B042453

Get Quote

For researchers and scientists in the dynamic field of drug development, the integrity of your

work and the safety of your team are paramount. This guide provides essential, immediate

safety and logistical information for handling Acetophenone-13C, a stable isotope-labeled

compound. As Senior Application Scientists, we aim to provide value beyond the product itself,

building a foundation of trust through technical accuracy and field-proven insights. This

document is structured to offer a deep, yet accessible, technical guide, empowering you with

the knowledge to manage this chemical safely and effectively.

Understanding Acetophenone-13C: Hazard Profile and
Isotopic Considerations
Acetophenone (C₆H₅COCH₃) is an aromatic ketone that appears as a colorless to pale yellow

liquid with a distinct sweet, almond-like odor.[1] It is utilized as an intermediate in

pharmaceuticals, fragrances, and resins.[1][2] The "-13C" designation signifies that one or

more of the carbon atoms in the molecule have been replaced with the stable, non-radioactive

carbon-13 isotope.[3]
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Key Distinction: It is crucial to understand that Acetophenone-13C, labeled with a stable

isotope, does not present a radiological hazard.[4] Unlike radioactive isotopes (e.g., ¹⁴C or ³H),

stable isotopes do not decay and emit radiation.[4] Therefore, the primary hazards are

associated with the chemical properties of Acetophenone itself.

Immediate Health Hazards:

Inhalation: Exposure to vapors can cause dizziness, headaches, and irritation.[1] High

concentrations may lead to central nervous system depression and coma.[2]

Skin Contact: Prolonged exposure may cause mild irritation.[1] The substance can be

absorbed through the skin.[5]

Eye Contact: Can cause temporary irritation and potential corneal injury.[1][2][6]

Ingestion: Harmful if swallowed in large quantities.[1]

The Occupational Safety and Health Administration (OSHA) has set permissible exposure limits

(PELs) for many chemicals, and it is essential to adhere to these to ensure worker safety.[7][8]

For Acetophenone, the American Conference of Governmental Industrial Hygienists (ACGIH)

recommends a Threshold Limit Value (TLV) of 10 ppm averaged over an 8-hour work shift.[5][9]

Property[1][6][9] Value

Molecular Weight
~120.15 g/mol (will vary slightly with 13C

enrichment)

Boiling Point ~202°C (396°F)

Melting Point ~20°C (68°F)

Flash Point ~180°F (82°C)

Solubility
Slightly soluble in water; highly soluble in

alcohols and organic solvents

Vapor Density 4.1 (Air = 1)
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Personal Protective Equipment (PPE): Your First Line of
Defense
OSHA mandates the use of appropriate Personal Protective Equipment (PPE) when handling

hazardous chemicals to minimize exposure.[10][11] The selection of PPE should be based on a

thorough risk assessment of the specific procedures being performed.

Core PPE Requirements:

Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[12] A

face shield should be worn in situations where splashing is a significant risk.[13]

Skin Protection:

Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[12] Butyl

rubber, Neoprene, and Nitrile gloves are generally recommended for handling

Acetophenone.[14] Always inspect gloves for damage before use and change them

frequently, especially if contact with the chemical occurs.[15] The breakthrough time of the

glove material is a critical factor and can be affected by temperature and material

thickness.[12]

Lab Coat/Gown: A lab coat or chemical-resistant gown should be worn to protect street

clothing and prevent skin contact.[10][16]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors.[17][18] If exposure limits are likely to

be exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[19]

[20]

The following diagram illustrates the standard workflow for donning and doffing PPE to ensure

maximum protection and prevent cross-contamination.
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Donning PPE
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Figure 1: Standard Operating Procedure for Donning and Doffing PPE.

Operational Plan: From Receipt to Use
A robust operational plan is a cornerstone of laboratory safety and is a key component of a

facility's Chemical Hygiene Plan (CHP), as required by OSHA.[7][17]

Receiving and Initial Inspection:

Upon receipt, inspect the package for any signs of damage or leakage.

Verify that the container is clearly labeled with the chemical name (Acetophenone-13C),

hazard warnings, and manufacturer information.[8][21]

Ensure the Safety Data Sheet (SDS) is readily accessible.[21][22] The SDS provides

comprehensive information about the chemical's hazards and safe handling procedures.

Storage:

Store Acetophenone-13C in a cool, dry, and well-ventilated area, away from direct sunlight

and sources of ignition.[15][23]
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Keep the container tightly closed to prevent the release of vapors.[12][23]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and reducing agents.[5]

While the 13C isotope is stable, good practice for isotopically labeled compounds involves

secure storage to maintain sample integrity and prevent mix-ups.[24]

Handling and Use:

Preparation: Before handling, review the SDS and ensure all necessary PPE and emergency

equipment (e.g., eyewash station, safety shower) are accessible and functional.[15]

Location: All manipulations of Acetophenone-13C should be performed in a designated

area, such as a chemical fume hood, to control vapor exposure.[10][20]

Dispensing: Use only the amount of chemical necessary for the procedure to minimize

waste. When transferring, use spark-proof tools and equipment.[20]

Hygiene: Do not eat, drink, or smoke in areas where chemicals are handled.[15][25] Always

wash hands thoroughly after handling the compound.[12][18]

Disposal Plan: Managing Waste Safely and Compliantly
The disposal of chemical waste is strictly regulated to protect the environment and public

health.

Waste Characterization:

Acetophenone is considered a hazardous waste.[12]

The stable 13C isotope does not impart radioactivity, so the waste does not require special

handling as radioactive waste.[4] The disposal procedures are the same as for unlabeled

Acetophenone.

Disposal Procedure:
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Collection: Collect waste Acetophenone-13C and any contaminated materials (e.g., gloves,

absorbent pads) in a designated, properly labeled, and sealed hazardous waste container.[5]

[18] Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Acetophenone-13C".[8]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, following the same storage guidelines as the pure chemical.

Final Disposal: Arrange for pickup and disposal by a licensed professional waste disposal

service in accordance with local, state, and federal regulations.[23] Do not pour

Acetophenone down the drain.[12]

Emergency Procedures: Preparedness is Key
Accidents can happen, and a well-defined emergency response plan is critical.[10][15]

Spill Response:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use a non-combustible absorbent material like sand, earth, or

vermiculite to contain the liquid.[5][12] Use non-sparking tools for cleanup.[20]

Collect: Carefully collect the absorbed material and place it in a sealed container for

hazardous waste disposal.[18]

Decontaminate: Clean the spill area thoroughly.

Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
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Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water.[5][18]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[18]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[18]

By adhering to these guidelines, you can ensure the safe and effective use of Acetophenone-
13C in your research, fostering a culture of safety and scientific excellence within your

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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